2-Methoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-bromobenzoate
2-Methoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-bromobenzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0447151
InChI:
InChI=1S/C18H12BrNO4S2/c1-23-14-8-10(9-15-16(21)20-18(25)26-15)6-7-13(14)24-17(22)11-4-2-3-5-12(11)19/h2-9H,1H3,(H,20,21,25)/b15-9+
SMILES:
COC1=C(C=CC(=C1)C=C2C(=O)NC(=S)S2)OC(=O)C3=CC=CC=C3Br
Molecular Formula:
C18H12BrNO4S2
Molecular Weight:
450.3g/mol
2-Methoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-bromobenzoate
CAS No.:
Main Products
VCID: VC0447151
Molecular Formula: C18H12BrNO4S2
Molecular Weight: 450.3g/mol
![2-Methoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-bromobenzoate -](/images/no_structure.jpg)
| Product Name | 2-Methoxy-4-[(E)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-bromobenzoate |
|---|---|
| Molecular Formula | C18H12BrNO4S2 |
| Molecular Weight | 450.3g/mol |
| IUPAC Name | [2-methoxy-4-[(E)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] 2-bromobenzoate |
| Standard InChI | InChI=1S/C18H12BrNO4S2/c1-23-14-8-10(9-15-16(21)20-18(25)26-15)6-7-13(14)24-17(22)11-4-2-3-5-12(11)19/h2-9H,1H3,(H,20,21,25)/b15-9+ |
| Standard InChIKey | NJVSOOKHRYSMJE-OQLLNIDSSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/2\C(=O)NC(=S)S2)OC(=O)C3=CC=CC=C3Br |
| SMILES | COC1=C(C=CC(=C1)C=C2C(=O)NC(=S)S2)OC(=O)C3=CC=CC=C3Br |
| Canonical SMILES | COC1=C(C=CC(=C1)C=C2C(=O)NC(=S)S2)OC(=O)C3=CC=CC=C3Br |
| PubChem Compound | 1224740 |
| Last Modified | Aug 20 2021 |
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